Cas no 1270332-74-5 (1-(5-chlorofuran-2-yl)ethan-1-amine)

• Product Name: 1-(5-chlorofuran-2-yl)ethan-1-amine
• CAS No: 1270332-74-5
• MF: C₆H₈ClNO
• MW: 145.586820602417
• CID: 6285759
• PubChem ID: 55295196
• Update Time: 2025-10-30

1-(5-chlorofuran-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorofuran-2-yl)ethan-1-amine
• AKOS006369864
• EN300-1966201
• 1270332-74-5

• Inchi： 1S/C6H8ClNO/c1-4(8)5-2-3-6(7)9-5/h2-4H,8H2,1H3
• InChI Key： BJSWZJBABMSYSI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C)N)O1

Computed Properties

• Exact Mass: 145.0294416g/mol
• Monoisotopic Mass: 145.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(5-chlorofuran-2-yl)ethan-1-amine

Professional Introduction to 1-(5-chlorofuran-2-yl)ethan-1-amine (CAS No. 1270332-74-5)

1-(5-chlorofuran-2-yl)ethan-1-amine, with the CAS number 1270332-74-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a 5-chlorofuran-2-yl moiety in its molecular structure suggests a high degree of reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The furan ring is a prominent feature in many bioactive compounds, often contributing to their pharmacological properties. The incorporation of a chlorine atom at the 5-position of the furan ring enhances the electrophilicity of the molecule, facilitating various chemical transformations. These transformations are crucial for the development of novel therapeutic agents, particularly in the realm of medicinal chemistry.

In recent years, there has been a growing interest in exploring the pharmacological potential of 1-(5-chlorofuran-2-yl)ethan-1-amine. Research has indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further investigation. Specifically, studies have suggested that it could interfere with pathways involved in inflammation and pain modulation, which are critical areas in modern medicine.

The synthesis of 1-(5-chlorofuran-2-yl)ethan-1-amine involves multiple steps, each requiring precise control to ensure high yield and purity. The key step involves the nucleophilic substitution reaction between ethyl chloroformate and 2-aminoethyl 5-chlorofuran-2-carboxylate. This reaction is highly sensitive to conditions such as temperature and solvent choice, emphasizing the need for meticulous optimization.

The structural features of 1-(5-chlorofuran-2-yl)ethan-1-amine make it an attractive scaffold for drug design. The combination of the amine group and the electron-deficient furan ring provides multiple sites for functionalization, allowing chemists to tailor its properties for specific biological targets. This flexibility is particularly valuable in the context of rational drug design, where precise molecular modifications can significantly impact efficacy and selectivity.

Recent advancements in computational chemistry have further enhanced our understanding of how 1-(5-chlorofuran-2-yl)ethan-1-amine interacts with biological targets. Molecular docking studies have revealed potential binding modes with various enzymes and receptors, providing insights into its mechanism of action. These computational findings are complemented by experimental data, which has validated many of these predictions and highlighted new opportunities for therapeutic intervention.

The pharmaceutical industry has taken notice of the promising attributes of 1-(5-chlorofuran-2-yl)ethan-1-amine. Several companies are currently exploring its potential as a lead compound for new drugs targeting inflammatory and neuropathic pain conditions. The ability to modulate pain pathways non-pharmacologically is particularly appealing, as it may offer alternatives to traditional analgesics with fewer side effects.

In addition to its pharmacological applications, 1-(5-chlorofuran-2-yl)ethan-1-amine has shown promise in material science research. Its unique electronic properties make it suitable for use in organic semiconductors and other advanced materials. The ability to fine-tune these properties through structural modifications opens up new avenues for innovation in this field.

The future prospects for 1-(5-chlorofuran-2-ylenthanenamino) are bright, with ongoing research expected to uncover new applications and therapeutic benefits. As our understanding of its structure-function relationships continues to grow, so too will its potential impact on medicine and technology. The collaborative efforts between academic researchers and industry professionals will be crucial in realizing this potential.

In conclusion, 1-(5-chlorofuran-ylenthanenamino)(CAS No. 1270332 -74 -5) represents a fascinating compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it a valuable tool for pharmaceutical development, material science research, and beyond. As we continue to explore its capabilities, we can expect to see significant advancements that will benefit society in numerous ways.